Cas no 1804462-60-9 (4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804462-60-9
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4859201
• Update Time: 2025-06-28

4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-3-1-4(7(10)11)16-5(2-15)6(3)8(12,13)14/h1,7H
• InChI Key： MWOYQRIKAQJXPO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

Chemical Profile of 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804462-60-9)

4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1804462-60-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its bromo, cyano, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The presence of multiple fluorinated groups in 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine makes it an intriguing candidate for further investigation. Fluoro-substituted compounds are known to exhibit enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. These attributes have driven extensive research into the development of fluorinated pyridines as key structural motifs in drug discovery programs.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated pyridines due to their role in modulating receptor binding affinity and pharmacological activity. For instance, studies have demonstrated that the introduction of electron-withdrawing groups such as cyano and trifluoromethyl can significantly influence the electronic properties of the pyridine ring, thereby affecting its interactions with biological targets. The bromo substituent further enhances the reactivity of this compound, making it a valuable intermediate in cross-coupling reactions commonly employed in medicinal chemistry.

One of the most compelling aspects of 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with antimicrobial, antiviral, and anticancer properties. The combination of electron-deficient nitrogen and multiple fluorinated groups creates a versatile scaffold that can be modified through various chemical transformations to achieve desired biological outcomes.

Recent advancements in computational chemistry have also highlighted the importance of 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine in virtual screening campaigns. Molecular modeling studies suggest that this compound may interact with specific protein targets through hydrogen bonding networks and hydrophobic interactions. Such insights have guided experimental efforts to optimize its pharmacological profile for therapeutic applications.

The agrochemical sector has similarly benefited from the exploration of fluorinated pyridines. Compounds derived from 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine have shown promise as intermediates in the development of advanced pesticides and herbicides. The enhanced stability provided by fluorine atoms allows these agrochemicals to withstand environmental degradation more effectively, thereby improving their efficacy in crop protection applications.

The synthetic pathways for 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine are another area of active research. Chemists have developed efficient methods for introducing fluorinated groups into pyridine derivatives using palladium-catalyzed cross-coupling reactions. These techniques not only facilitate the preparation of this compound but also enable the synthesis of structurally diverse analogs for further biological evaluation.

In conclusion, 4-Bromo-2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804462-60-9) represents a fascinating compound with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are expected to play an increasingly pivotal role in shaping future therapeutic strategies.